Cas no 1189-09-9 (Methyl geranate)

Methyl geranate Properties

Names and Identifiers

• Methyl geranate
• Methyl (2E)-3,7-dimethyl-2,6-octadienoate
• (2E)-Methyl 3,7-Dimethylocta-2,6-dienoate
• (E)-3,7-dimethyl-2,6-octadienoic acid methyl ester
• E-Methylgeranate
• GERANIC ACID METHYL ESTER
• Geraniumsaeure-methylester
• methyl (2E)-3,7-dimethylocta-2,6-dienoate
• methyl (E)-geraniate
• Methyl 3,7-Dimethyl-2,6-octadienoate
• methyl 3,7-dimethyl-2E,6-octanedienoate
• METHYL GERANIAT
• Methyl geraniate
• Methyl geranoate
• Methyl trans-geranate
• methyl(e)-3,7
• methyl-E-geranate
• trans-geranic acid methyl ester
• +Expand

• MDL： MFCD00036571
• InChIKey： ACOBBFVLNKYODD-CSKARUKUSA-N
• Inchi： InChI=1S/C11H18O2/c1-9(2)6-5-7-10(3)8-11(12)13-4/h6,8H,5,7H2,1-4H3/b10-8+
• SMILES： CC(=CCC/C(=C/C(=O)OC)/C)C

Computed Properties

• Exact Mass: 182.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 182.131
• Heavy Atom Count: 13
• Complexity: 220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.85210
• PSA: 26.30000
• Refractive Index: 1.4690
• Boiling Point: 70°C/4mm
• Flash Point: 70°C/4mm
• Color/Form: liquid
• Solubility: Not determined
• Density: 0.925

Methyl geranate Security Information

• TSCA：Yes

Methyl geranate Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%